N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-2-(p-tolyloxy)acetamide

• IUPAC Name: 2-(4-methylphenoxy)-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H24N4O2/c1-15-3-5-17(6-4-15)25-14-18(24)22-13-16-7-11-23(12-8-16)19-20-9-2-10-21-19/h2-6,9-10,16H,7-8,11-14H2,1H3,(H,22,24)
• InChI Key: UWBNECITEUPKLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-2-(p-tolyloxy)acetamide, also known as P4M, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. P4M is a small molecule that has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Scientific Research Applications

Three-Component Reaction and Formation of Polymeric Coordination Complexes

A study focused on the interaction between acetamidine hydrochloride and p-aminobenzamidine dihydrochloride with 3-ferrocenylmethylidene-2,4-pentanedione, leading to the formation of pyrimidine and piperidone derivatives and polymeric coordination complexes. This research highlights the structural diversity achievable through such reactions, contributing to the development of novel materials with potential applications in various fields, including pharmaceuticals and materials science (Klimova et al., 2013).

Synthesis and Biological Activities of 5-deaza Analogues

Another significant contribution is the synthesis of 5-deaza analogues of aminopterin and folic acid, showcasing the importance of pyrimidine derivatives in the development of anticancer agents. The study demonstrates the potential of these compounds in cancer therapy, highlighting their significant anticancer activity in vitro and in vivo (Su et al., 1986).

Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives

Research on pyridines, pyrimidinones, oxazinones, and their derivatives synthesized as antimicrobial agents using citrazinic acid as a starting material indicates their good antibacterial and antifungal activities. This underlines the role of pyrimidine derivatives in developing new antimicrobial agents, potentially addressing the rising issue of antibiotic resistance (Hossan et al., 2012).

Anti-inflammatory and Analgesic Agents Derived from Benzodifuranyl

The synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents further demonstrates the versatility of pyrimidine derivatives. These compounds exhibit significant inhibitory activity on COX-2 selectivity and show analgesic and anti-inflammatory activities, suggesting their potential in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Photochemistry of Pyrimidin-4-ones

The study on the photochemistry of 4(3H)-pyrimidin-4-ones leading to the formation of medium-ring lactams highlights the chemical behavior of pyrimidine derivatives under specific conditions. This research could contribute to the understanding of the reactivity of such compounds and their potential applications in chemical synthesis (Hirai et al., 1980).